Cas no 1804195-46-7 (5-Mercapto-2-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 5-Mercapto-2-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1804195-46-7
• MF: C₁₂H₁₄O₅S
• MW: 270.301562786102
• CID: 4797125
• Update Time: 2025-06-12

5-Mercapto-2-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Mercapto-2-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O5S/c1-17-10(13)5-3-7-2-4-8(18)6-9(7)11(14)12(15)16/h2,4,6,11,14,18H,3,5H2,1H3,(H,15,16)
• InChI Key： OPLCPWZMBVQWAU-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C=1)C(C(=O)O)O)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 1.1
• Topological Polar Surface Area: 84.8

Additional information on 5-Mercapto-2-(3-methoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 5-Mercapto-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1804195-46-7)

In the realm of organic chemistry and pharmaceutical research, 5-Mercapto-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1804195-46-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiol (-SH) group and methoxycarbonyl functionality, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, bioconjugation, and peptide modification, aligning with the growing demand for targeted therapeutics and precision medicine.

The molecular structure of 5-Mercapto-2-(3-methoxy-3-oxopropyl)mandelic acid combines a mandelic acid backbone with a 3-methoxy-3-oxopropyl side chain, offering reactivity at multiple sites. This feature makes it valuable for cross-coupling reactions and click chemistry, which are pivotal in modern biomaterial engineering. Recent studies highlight its utility in designing enzyme inhibitors and prodrugs, addressing trending topics like personalized cancer therapy and sustainable drug delivery systems.

From a synthetic perspective, the CAS No. 1804195-46-7 compound is often synthesized via esterification and thiolation of mandelic acid derivatives. Its chiral center introduces stereochemical considerations, a hot topic in asymmetric synthesis and FDA-approved chiral drugs. Laboratories prioritize its use in high-throughput screening due to its compatibility with automated synthesis platforms, reflecting the industry's shift toward AI-driven molecular design.

Environmental and safety profiles of 5-Mercapto-2-(3-methoxy-3-oxopropyl)mandelic acid are also under scrutiny, coinciding with the global emphasis on green chemistry. Its biodegradability and low toxicity make it a candidate for eco-friendly catalysts and non-hazardous reagents, resonating with searches for safe laboratory alternatives. Regulatory databases classify it as non-restricted, further boosting its adoption in academic research and industrial R&D.

Market trends indicate rising demand for CAS 1804195-46-7, driven by its applications in proteomics and glycobiology. Online queries frequently link it to post-translational modifications and biomarker discovery, underscoring its relevance in diagnostic development. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to characterize its purity, a critical factor for GMP-compliant production.

In conclusion, 5-Mercapto-2-(3-methoxy-3-oxopropyl)mandelic acid exemplifies the intersection of chemical innovation and biomedical advancement. Its multifaceted utility positions it as a key player in answering contemporary challenges, from next-gen therapeutics to sustainable synthesis. As research evolves, this compound is poised to remain a focal point in scientific discourse and industrial applications.